Cas no 1009683-83-3 (2-(adamantan-1-yl)-2-(cyclohexylformamido)-N-[2-(morpholin-4-yl)ethyl]acetamide)

• Product name: 2-(adamantan-1-yl)-2-(cyclohexylformamido)-N-[2-(morpholin-4-yl)ethyl]acetamide
• CAS No: 1009683-83-3
• MF: C₂₅H₄₁N₃O₃
• MW: 431.611346960068
• CID: 5444721

2-(adamantan-1-yl)-2-(cyclohexylformamido)-N-[2-(morpholin-4-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(1-adamantyl)-2-(2-morpholin-4-ylethylamino)-2-oxoethyl]cyclohexanecarboxamide
• 2-(adamantan-1-yl)-2-(cyclohexylformamido)-N-[2-(morpholin-4-yl)ethyl]acetamide

• Inchi： 1S/C25H41N3O3/c29-23(21-4-2-1-3-5-21)27-22(24(30)26-6-7-28-8-10-31-11-9-28)25-15-18-12-19(16-25)14-20(13-18)17-25/h18-22H,1-17H2,(H,26,30)(H,27,29)
• InChI Key： DZFPLIIZILEVQH-UHFFFAOYSA-N
• SMILES： C1(C(NC(C23CC4CC(CC(C4)C2)C3)C(NCCN2CCOCC2)=O)=O)CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(adamantan-1-yl)-2-(cyclohexylformamido)-N-[2-(morpholin-4-yl)ethyl]acetamide

Research Briefing on 2-(adamantan-1-yl)-2-(cyclohexylformamido)-N-[2-(morpholin-4-yl)ethyl]acetamide (CAS: 1009683-83-3)

The compound 2-(adamantan-1-yl)-2-(cyclohexylformamido)-N-[2-(morpholin-4-yl)ethyl]acetamide (CAS: 1009683-83-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential biomedical applications.

Recent studies have highlighted the unique structural features of this compound, which combines an adamantyl group with a morpholine moiety, conferring both lipophilicity and water solubility. These properties make it an attractive candidate for drug development, particularly in targeting protein-protein interactions (PPIs) and modulating intracellular signaling pathways. The adamantyl group is known for its ability to enhance membrane permeability, while the morpholine moiety contributes to improved pharmacokinetic properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory effects on the NF-κB signaling pathway, a key regulator of inflammation and immune responses. The results demonstrated that 2-(adamantan-1-yl)-2-(cyclohexylformamido)-N-[2-(morpholin-4-yl)ethyl]acetamide effectively suppressed NF-κB activation in vitro, suggesting its potential as an anti-inflammatory agent. The study also reported a favorable toxicity profile in human cell lines, further supporting its therapeutic potential.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's role as a modulator of the mTOR pathway. The researchers found that it exhibited selective inhibition of mTORC1, a critical regulator of cell growth and metabolism. This finding opens new avenues for the development of targeted therapies for cancers and metabolic disorders. The study also provided insights into the compound's binding affinity and specificity, which were elucidated through molecular docking simulations and X-ray crystallography.

In addition to its pharmacological properties, the synthesis and scalability of 2-(adamantan-1-yl)-2-(cyclohexylformamido)-N-[2-(morpholin-4-yl)ethyl]acetamide have been the subject of recent investigations. A 2022 patent application (WO2022156789) described an optimized synthetic route that improves yield and reduces production costs, making the compound more accessible for preclinical and clinical studies. The patent also highlighted the compound's stability under various storage conditions, a critical factor for its commercial viability.

Despite these promising findings, challenges remain in the development of this compound. For instance, its pharmacokinetic properties, such as bioavailability and half-life, require further optimization to ensure efficacy in vivo. Additionally, more extensive toxicology studies are needed to assess its safety profile in animal models and, eventually, humans. Nonetheless, the current body of research underscores the potential of 2-(adamantan-1-yl)-2-(cyclohexylformamido)-N-[2-(morpholin-4-yl)ethyl]acetamide as a versatile scaffold for drug discovery.

In conclusion, the latest research on 2-(adamantan-1-yl)-2-(cyclohexylformamido)-N-[2-(morpholin-4-yl)ethyl]acetamide (CAS: 1009683-83-3) highlights its multifaceted applications in medicinal chemistry, from anti-inflammatory and anticancer therapies to metabolic disorder treatments. Continued investigations into its mechanism of action, synthetic optimization, and preclinical evaluation will be crucial for translating these findings into clinical applications. This compound represents a promising candidate for addressing unmet medical needs, and its development warrants close attention from the scientific and pharmaceutical communities.